Cas no 1217226-46-4 (Nitrofurantoin-13C3)

• Product Name: Nitrofurantoin-13C3
• CAS No: 1217226-46-4
• MF: C₈H₆N₄O₅
• MW: 241.135005474091
• CID: 1072712
• PubChem ID: 329754262
• Update Time: 2025-04-20

Nitrofurantoin-13C3 Chemical and Physical Properties

Names and Identifiers

• Nitrofurantoin-13C3
• 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]imidazolidine-2,4-dione-13C3
• 1-(5-Nitro-2-furfurylideneamino)hydantoin-13C3
• nitrofurantoin-
• 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]-(2,4,5-13C3)1,3-diazolidine-2,4-dione
• AKOS040755323
• 1-[[(5-Nitro-2-furanyl)methylene]amino]-2,4-imidazolidinedione-13C3
• 1217226-46-4
• HY-A0090S
• 67-20-9 (Unlabeled)
• CS-0129586
• Nitrofurantoin-13C3, VETRANAL(TM), analytical standard

• MDL： MFCD16652575
• Inchi： 1S/C8H6N4O5/c13-6-4-11(8(14)10-6)9-3-5-1-2-7(17-5)12(15)16/h1-3H,4H2,(H,10,13,14)/b9-3+/i4+1,6+1,8+1
• InChI Key： NXFQHRVNIOXGAQ-PZGYLZBDSA-N
• SMILES： O1C(=CC=C1/C=N/N1[13C](N[13C]([13CH2]1)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.04388381g/mol
• Monoisotopic Mass: 241.04388381g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 121Ų

Nitrofurantoin-13C3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H334
• Warning Statement： P261-P280-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-42/43
• Safety Instruction： 22-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones